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Compound of Interest

Compound Name: L-Tryptophan-1-13C

cat. No.: B1469580

An In-depth Technical Guide to L-Tryptophan-1-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Tryptophan-1-13C (CAS Number: 81201-92-5) is a stable isotope-labeled version of the
essential amino acid L-Tryptophan, where the carbon atom at the C1 position (the carboxyl
carbon) is replaced with its heavy isotope, 13C. This isotopic enrichment makes it an invaluable
tool in various research applications, particularly in metabolic studies, proteomics, and drug
development. Its use allows for the precise tracing and quantification of tryptophan and its
metabolites in complex biological systems without the safety concerns associated with
radioactive isotopes.

L-Tryptophan itself is a precursor for the synthesis of several critical biomolecules, including the
neurotransmitter serotonin, the neurohormone melatonin, and nicotinamide adenine
dinucleotide (NAD+). Roughly 95% of tryptophan is metabolized through the kynurenine
pathway, which produces a range of neuroactive and immunomodulatory compounds.[1][2][3]
Given the implication of these pathways in neurological disorders, immune responses, and
cancer, L-Tryptophan-1-13C serves as a powerful probe for investigating disease mechanisms
and the efficacy of therapeutic agents.[1][4]

Physicochemical and Spectroscopic Data

The fundamental properties of L-Tryptophan-1-13C are summarized below. This data is
essential for experimental design, including preparation of standards, and for analysis using
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techniques like mass spectrometry.

Property Value Source
CAS Number 81201-92-5

Molecular Formula 13CC10H12N202

Molecular Weight 205.22 g/mol

Isotopic Purity =299 atom % C

Chemical Purity >98%

Appearance Solid

Melting Point 280-285 °C (decomposes)

Optical Activity [0]20/D -30.5°, ¢ = 1in H20

Mass Shift M+1

Core Applications in Research

L-Tryptophan-1-13C is primarily used as a tracer and an internal standard in a variety of
analytical techniques.

e Metabolic Flux Analysis: It is used to trace the metabolic fate of tryptophan through key
pathways like the kynurenine and serotonin pathways. By measuring the incorporation of the
13C label into downstream metabolites, researchers can quantify the activity and flux of these
pathways under different physiological or pathological conditions.

e Quantitative Proteomics: In techniques like Stable Isotope Labeling by Amino Acids in Cell
Culture (SILAC), L-Tryptophan-1-13C can be used for the quantitative determination of
proteins via mass spectrometry.

 Clinical Diagnostics: The 13C-Tryptophan breath test is a non-invasive method to study in
vivo tryptophan metabolism. After oral administration of *3C-labeled tryptophan, the rate of its
catabolism can be assessed by measuring the amount of 13CO:z exhaled. This has been

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

explored as a potential biomarker for conditions with altered tryptophan-kynurenine
metabolism, such as major depressive disorder.

e Internal Standard: Due to its identical chemical behavior and distinct mass, it serves as an
ideal internal standard for the accurate quantification of unlabeled L-Tryptophan in biological
samples using NMR, GC-MS, or LC-MS.

Major Signhaling Pathways

L-Tryptophan is metabolized through several key pathways, with the Kynurenine and Serotonin
pathways being the most significant in physiology and disease.

The Kynurenine Pathway

Approximately 95% of free L-Tryptophan is catabolized through the kynurenine pathway. This
pathway is initiated by the enzymes Tryptophan 2,3-dioxygenase (TDO), primarily in the liver,
and Indoleamine 2,3-dioxygenase (IDO), which is active in extrahepatic tissues and is induced
by inflammatory cytokines. The pathway generates several bioactive metabolites, including
kynurenic acid (a neuroprotectant) and quinolinic acid (a neurotoxin), before ultimately leading
to the de novo synthesis of NAD+. Dysregulation of this pathway is linked to various
neurological and immunological disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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